Cas no 2253644-41-4 ((E)-6-Aminohex-2-en-1-ol;2,2,2-trifluoroacetic acid)

• Product Name: (E)-6-Aminohex-2-en-1-ol;2,2,2-trifluoroacetic acid
• CAS No: 2253644-41-4
• MF: C₈H₁₄F₃NO₃
• MW: 229.196873188019
• CID: 5974781
• PubChem ID: 137943800
• Update Time: 2025-08-05

(E)-6-Aminohex-2-en-1-ol;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6734801
• EN300-6729714
• (2E)-6-aminohex-2-en-1-ol; trifluoroacetic acid
• (E)-6-Aminohex-2-en-1-ol;2,2,2-trifluoroacetic acid
• 2253644-41-4
• 6-aminohex-2-en-1-ol; trifluoroacetic acid

• Inchi： 1S/C6H13NO.C2HF3O2/c7-5-3-1-2-4-6-8;3-2(4,5)1(6)7/h2,4,8H,1,3,5-7H2;(H,6,7)/b4-2+;
• InChI Key： BRZJOBQRMUEEIE-VEELZWTKSA-N
• SMILES： FC(C(=O)O)(F)F.OC/C=C/CCCN

Computed Properties

• Exact Mass: 229.09257779g/mol
• Monoisotopic Mass: 229.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on (E)-6-Aminohex-2-en-1-ol;2,2,2-trifluoroacetic acid

Comprehensive Overview of (E)-6-Aminohex-2-en-1-ol;2,2,2-trifluoroacetic acid (CAS No. 2253644-41-4)

The compound (E)-6-Aminohex-2-en-1-ol;2,2,2-trifluoroacetic acid (CAS No. 2253644-41-4) is a specialized organic molecule with significant applications in pharmaceutical and biochemical research. Its unique structure, combining an aminohexenol backbone with trifluoroacetic acid, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.

One of the key features of (E)-6-Aminohex-2-en-1-ol;2,2,2-trifluoroacetic acid is its stereospecificity, which is critical for its biological activity. The (E)-configuration of the double bond ensures optimal interaction with biological targets, a topic frequently searched by chemists and pharmacologists. Recent studies highlight its utility in peptide synthesis and bioconjugation, where its reactive amino and hydroxyl groups facilitate cross-linking reactions. This aligns with the growing demand for click chemistry and biocompatible linkers in biopharmaceuticals.

From an industrial perspective, the compound’s stability under physiological conditions has sparked interest in its use for prodrug design. This is particularly relevant given the current focus on targeted drug delivery and sustained-release formulations. The trifluoroacetic acid component further enhances solubility, addressing a common challenge in formulation science. These attributes make CAS No. 2253644-41-4 a trending subject in forums discussing ADME optimization (Absorption, Distribution, Metabolism, Excretion).

Environmental and safety considerations are also paramount. While not classified as hazardous, the compound’s handling requires standard laboratory precautions, a point often queried in chemical safety databases. Its biodegradability and low ecotoxicity profile align with the green chemistry principles dominating modern research agendas. This resonates with searches for sustainable synthetic routes and eco-friendly reagents.

Analytical characterization of (E)-6-Aminohex-2-en-1-ol;2,2,2-trifluoroacetic acid typically involves HPLC, NMR, and mass spectrometry, techniques frequently referenced in quality control protocols. The compound’s spectral data is often compared with computational predictions, reflecting the integration of AI-driven drug design in contemporary workflows. Such interdisciplinary approaches are highly searched in contexts like cheminformatics and molecular modeling.

In summary, CAS No. 2253644-41-4 represents a versatile tool for advancing precision medicine and material science. Its dual functionality and compatibility with high-throughput screening platforms underscore its relevance in today’s fast-evolving scientific landscape. As interest grows in structure-activity relationships and molecular probes, this compound is poised to remain a focal point in innovative research.